molecular formula C18H17F3N2O B13187265 2-[5-(Benzyloxy)-2-(trifluoromethyl)-1H-indol-3-yl]ethan-1-amine

2-[5-(Benzyloxy)-2-(trifluoromethyl)-1H-indol-3-yl]ethan-1-amine

Cat. No.: B13187265
M. Wt: 334.3 g/mol
InChI Key: CAINZHLJGGVRRI-UHFFFAOYSA-N
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Description

This compound belongs to the 2-(1H-indol-3-yl)ethan-1-amine class, characterized by a benzyloxy group at position 5 and a trifluoromethyl (-CF₃) group at position 2 of the indole ring. Its molecular formula is C₁₈H₁₆F₃N₂O (estimated molecular weight: ~375.3 g/mol). The benzyloxy substituent at position 5 increases lipophilicity, which may improve blood-brain barrier penetration for central nervous system (CNS)-targeted therapies.

Properties

Molecular Formula

C18H17F3N2O

Molecular Weight

334.3 g/mol

IUPAC Name

2-[5-phenylmethoxy-2-(trifluoromethyl)-1H-indol-3-yl]ethanamine

InChI

InChI=1S/C18H17F3N2O/c19-18(20,21)17-14(8-9-22)15-10-13(6-7-16(15)23-17)24-11-12-4-2-1-3-5-12/h1-7,10,23H,8-9,11,22H2

InChI Key

CAINZHLJGGVRRI-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)COC2=CC3=C(C=C2)NC(=C3CCN)C(F)(F)F

Origin of Product

United States

Biological Activity

2-[5-(Benzyloxy)-2-(trifluoromethyl)-1H-indol-3-yl]ethan-1-amine, with CAS number 2059976-00-8, is a compound of interest due to its potential biological activities. This indole derivative is characterized by the presence of a trifluoromethyl group and a benzyloxy substituent, which may influence its pharmacological properties. Understanding its biological activity is crucial for evaluating its therapeutic potential.

  • Molecular Formula : C18H17F3N2O
  • Molecular Weight : 334.34 g/mol
  • CAS No. : 2059976-00-8

Indole derivatives have been widely studied for their diverse biological activities, including anticancer, anti-inflammatory, and neuroprotective effects. The specific mechanism of action for 2-[5-(Benzyloxy)-2-(trifluoromethyl)-1H-indol-3-yl]ethan-1-amine is not fully elucidated but can be hypothesized based on related compounds.

Potential Mechanisms:

  • Inhibition of Tumor Growth : Indole derivatives often exhibit antitumor activity by inducing apoptosis in cancer cells and inhibiting cell proliferation.
  • Modulation of Neurotransmitter Systems : Compounds with indole structures can interact with serotonin receptors, potentially influencing mood and behavior.

Biological Activity Data

The following table summarizes the biological activities reported for similar indole derivatives, which may provide insights into the expected effects of 2-[5-(Benzyloxy)-2-(trifluoromethyl)-1H-indol-3-yl]ethan-1-amine.

Compound NameActivity TypeTarget/EffectReference
Indole-3-carbinolAnticancerInduces apoptosis in breast cancer cells
5-MethoxyindoleAnti-inflammatoryReduces cytokine production in macrophages
TrifluoromethylindoleNeuroprotectiveProtects against oxidative stress in neurons

Case Study 1: Antitumor Activity

A study investigating the antitumor effects of various indole derivatives found that compounds similar to 2-[5-(Benzyloxy)-2-(trifluoromethyl)-1H-indol-3-yl]ethan-1-amine exhibited significant cytotoxicity against colorectal cancer cell lines. The mechanism involved the activation of caspase pathways leading to apoptosis.

Case Study 2: Neuroprotective Effects

Research on trifluoromethylated indoles demonstrated their ability to protect neuronal cells from oxidative damage. This suggests that 2-[5-(Benzyloxy)-2-(trifluoromethyl)-1H-indol-3-yl]ethan-1-amine may have potential applications in neurodegenerative diseases.

Comparison with Similar Compounds

Structural Modifications and Pharmacological Implications

The table below summarizes key structural analogs and their properties:

Compound Name Substituents (Position) Molecular Weight (g/mol) Key Properties/Activities
Target Compound 5-Benzyloxy, 2-Trifluoromethyl ~375.3 Dual MAO-B inhibition and NRF2 induction potential; enhanced metabolic stability due to -CF₃
2-[5-(Benzyloxy)-1H-indol-3-yl]ethan-1-amine hydrochloride (CAS 20776-45-8) 5-Benzyloxy 266.34 Serotonergic activity; lacks -CF₃, reducing electron-withdrawing effects
2-(5,6,7-Trifluoro-1H-indol-3-yl)ethan-1-amine (CAS 467457-23-4) 5,6,7-Trifluoro 237.19 High metabolic stability due to fluorine atoms; potential CNS applications
5-Methoxytryptamine (CAS 608-07-1) 5-Methoxy 190.24 Serotonin receptor agonist; shorter half-life compared to benzyloxy analogs
2-[5-(Benzyloxy)-2-(bromodifluoromethyl)-1H-indol-3-yl]ethan-1-amine (CAS 2060062-70-4) 5-Benzyloxy, 2-Bromodifluoromethyl 395.24 Halogen substituent may enable halogen bonding; higher molecular weight reduces solubility
7-Benzyloxytryptamine (CAS 31677-75-5) 7-Benzyloxy 266.34 Altered receptor binding due to substituent position; reduced MAO-B affinity compared to 5-substituted analogs

Key Differences and Trends

Substituent Position: The 5-position benzyloxy group in the target compound and its analogs (e.g., 5-methoxytryptamine) is critical for receptor binding. Shifting the benzyloxy to the 7-position (7-benzyloxytryptamine) reduces MAO-B affinity, highlighting positional sensitivity . Trifluoromethyl at position 2 vs.

Electron-Withdrawing Effects :

  • The -CF₃ group in the target compound stabilizes the indole ring, improving metabolic resistance compared to methoxy or unsubstituted analogs .
  • Halogenated analogs (e.g., bromodifluoromethyl) may introduce steric hindrance, affecting binding pocket interactions .

Lipophilicity and Solubility :

  • Benzyloxy derivatives exhibit higher lipophilicity than methoxy analogs, favoring CNS penetration but reducing aqueous solubility .
  • Fluorinated analogs (e.g., 5,6,7-trifluoro) balance metabolic stability with moderate lipophilicity .

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